Cas no 140654-92-8 (5,7-tetradecadiynoic acid)

• Product Name: 5,7-tetradecadiynoic acid
• CAS No: 140654-92-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 903165
• PubChem ID: 22673057
• Update Time: 2025-04-19

5,7-tetradecadiynoic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-tetradecadiynoic acid
• TIMTEC-BB SBB008929
• tetradeca-5,7-diynoic acid
• DTXSID00627493
• SCHEMBL411773
• 140654-92-8

• Inchi： 1S/C14H20O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-6,11-13H2,1H3,(H,15,16)
• InChI Key： IAGHYQJIJUVATL-UHFFFAOYSA-N
• SMILES： OC(CCCC#CC#CCCCCCC)=O

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3